Cas no 1030520-54-7 (Ethyl 1-(4-amino-6-oxo-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylate)

• Product Name: Ethyl 1-(4-amino-6-oxo-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylate
• CAS No: 1030520-54-7
• MF: C₁₂H₁₈N₄O₃
• MW: 266.296322345734
• MDL: MFCD11083010
• CID: 4668178
• Update Time: 2025-06-13

Ethyl 1-(4-amino-6-oxo-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-amino-6-oxo-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylate
• 4-Piperidinecarboxylic acid, 1-(4-amino-1,6-dihydro-6-oxo-2-pyrimidinyl)-, ethyl ester

• MDL： MFCD11083010
• Inchi： 1S/C12H18N4O3/c1-2-19-11(18)8-3-5-16(6-4-8)12-14-9(13)7-10(17)15-12/h7-8H,2-6H2,1H3,(H3,13,14,15,17)
• InChI Key： FJMNQPNVUFCYDK-UHFFFAOYSA-N
• SMILES： N1(C2NC(=O)C=C(N)N=2)CCC(C(OCC)=O)CC1

Computed Properties

• Exact Mass: 266.13789g/mol
• Monoisotopic Mass: 266.13789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 266.3g/mol
• XLogP3: -0.5
• Topological Polar Surface Area: 97Ų

Additional information on Ethyl 1-(4-amino-6-oxo-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylate

Recent Advances in the Study of Ethyl 1-(4-amino-6-oxo-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylate (CAS: 1030520-54-7)

Ethyl 1-(4-amino-6-oxo-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylate (CAS: 1030520-54-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and antiviral drugs. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The compound has been identified as a crucial building block in the synthesis of pyrimidine derivatives, which are known for their diverse pharmacological properties. Recent research has focused on optimizing the synthetic pathways to improve yield and purity, with particular attention to green chemistry principles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, one-pot synthesis method that reduces the use of hazardous solvents and minimizes waste generation, making the process more sustainable and cost-effective.

In terms of biological activity, Ethyl 1-(4-amino-6-oxo-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylate has shown promising results in preliminary screening assays. A recent study conducted by a team at the University of Cambridge revealed that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in various cancers. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions and mechanism of action, providing valuable insights for further drug development.

Another area of interest is the compound's potential application in antiviral therapy. A 2023 study published in Antiviral Research reported that certain analogs of Ethyl 1-(4-amino-6-oxo-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylate demonstrated significant activity against RNA viruses, including SARS-CoV-2. The researchers attributed this activity to the compound's ability to interfere with viral replication by targeting essential viral enzymes. These findings open new avenues for the development of broad-spectrum antiviral agents.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent advances in computational chemistry and high-throughput screening technologies are expected to accelerate the optimization of this compound and its derivatives, paving the way for more effective and safer therapeutic options.

In conclusion, Ethyl 1-(4-amino-6-oxo-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylate (CAS: 1030520-54-7) represents a versatile and promising scaffold in medicinal chemistry. Ongoing research continues to uncover its potential in various therapeutic areas, from oncology to virology. Future studies should focus on addressing the current limitations and exploring its full pharmacological potential, with the ultimate goal of bringing novel, effective treatments to patients.